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Compound of Interest

Compound Name: SGC707

Cat. No.: B610812 Get Quote

For researchers, scientists, and drug development professionals working with SGC707, a

potent and selective allosteric inhibitor of protein arginine methyltransferase 3 (PRMT3),

adherence to strict safety protocols is paramount. This document provides immediate, essential

information on personal protective equipment (PPE), handling procedures, and disposal plans

to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling SGC707, personnel should be aware that this material should be considered

hazardous until more comprehensive toxicological data is available.[1] The following personal

protective equipment is required to minimize exposure and ensure safety.
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PPE Category Item Specification Purpose

Hand Protection
Chemical-resistant

gloves

Nitrile or other

appropriate material

To prevent skin

contact.

Eye Protection

Safety glasses with

side shields or

goggles

ANSI Z87.1 certified
To protect eyes from

splashes.

Skin and Body

Protection
Laboratory coat Fully buttoned

To protect skin and

clothing from

contamination.

Respiratory Protection

Use in a well-

ventilated area or with

a fume hood

N/A
To avoid inhalation of

any dust or aerosols.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of SGC707 and the safety

of laboratory personnel.

Storage:

Store at +4°C for short-term storage.

For long-term storage, keep at -20°C for up to one year or -80°C for up to two years.[2]

The compound is supplied as a crystalline solid.[1]

Reconstitution:

SGC707 is soluble in organic solvents such as ethanol, DMSO, and dimethylformamide

(DMF).[1]

Solubility data from various suppliers is summarized below for the preparation of stock

solutions.[1][3][4]
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Solvent Maximum Concentration

1 eq. HCl 100 mM

DMSO up to 100 mM

Ethanol ~5 mg/ml

DMF ~2 mg/ml

When preparing stock solutions, it is recommended to purge the solvent with an inert gas.[1]

Spills and Disposal
In the event of a spill, appropriate spill cleanup procedures should be followed. All disposable

materials that have come into contact with SGC707, as well as any waste chemical, should be

disposed of as hazardous waste in accordance with local, state, and federal regulations.

Experimental Workflow
The following diagram outlines the general workflow for handling SGC707 in a laboratory

setting, from receiving the compound to its final disposal.
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SGC707 Handling Workflow
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Disclaimer: The information provided is based on currently available data from chemical

suppliers. It is essential to consult the specific Safety Data Sheet (SDS) provided with the

product for the most accurate and comprehensive safety information.[1] Always perform a risk

assessment before starting any new experimental protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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